Cas no 1251550-72-7 (1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• CAS No: 1251550-72-7
• MF: C₂₀H₂₀ClN₃O₃S
• MW: 417.90910243988
• CID: 5894943
• PubChem ID: 49664264
• Update Time: 2025-08-05

1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione Chemical and Physical Properties

Names and Identifiers

• [1-[(4-chlorophenyl)methyl]-4,4-dioxo-4$l^{6},1,2-benzothiadiazin-3-yl]-piperidin-1-ylmethanone
• 1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione
• F3406-6621
• (1-(4-chlorobenzyl)-4,4-dioxido-1H-benzo[e][1,3,4]thiadiazin-3-yl)(piperidin-1-yl)methanone
• [1-(4-CHLOROBENZYL)-4,4-DIOXIDO-1H-4,1,2-BENZOTHIADIAZIN-3-YL](1-PIPERIDINYL)METHANONE
• [1-[(4-chlorophenyl)methyl]-4,4-dioxo-4lambda6,1,2-benzothiadiazin-3-yl]-piperidin-1-ylmethanone
• 1251550-72-7
• AKOS021943576

• Inchi： 1S/C20H20ClN3O3S/c21-16-10-8-15(9-11-16)14-24-17-6-2-3-7-18(17)28(26,27)19(22-24)20(25)23-12-4-1-5-13-23/h2-3,6-11H,1,4-5,12-14H2
• InChI Key： ADTJNXVIFVUTPI-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C2=C([H])C([H])=C([H])C([H])=C2S(C(C(N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 417.0913904g/mol
• Monoisotopic Mass: 417.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

Professional Introduction to Compound with CAS No 1251550-72-7 and Product Name: 1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione

The compound with the CAS number 1251550-72-7 and the product name 1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzothiadiazine core, which is known for its versatility in drug design, and a piperidine moiety, which is often utilized to enhance bioavailability and metabolic stability.

Recent studies have highlighted the importance of benzothiadiazine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in the 1H-4lambda6,1,2-benzothiadiazine-4,4-dione scaffold allows for selective interactions with biological targets, making it an attractive scaffold for medicinal chemists. The presence of a 4-chlorophenylmethyl group further enhances the compound's pharmacological profile by contributing to its lipophilicity and binding affinity.

The piperidine-1-carbonyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. Piperidine derivatives are well-known for their ability to improve oral bioavailability and reduce metabolic clearance, which are critical factors in drug development. By incorporating this moiety into the benzothiadiazine core, researchers aim to achieve a balance between potency and pharmacokinetic efficiency. This design approach aligns with the current trends in drug discovery, where optimizing both efficacy and safety is paramount.

Advances in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Molecular modeling studies suggest that the compound interacts with various protein targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that it may inhibit certain kinases associated with cancer progression. Additionally, its interaction with inflammatory pathways has been explored, suggesting potential applications in treating chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzothiadiazine core through cyclization reactions and subsequent functionalization at strategic positions. The introduction of the 4-chlorophenylmethyl group and the piperidine-1-carbonyl moiety are critical steps that require precise control to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In vitro studies have provided valuable insights into the biological activity of this compound. Initial assays have shown promising results in terms of inhibiting specific enzymatic targets relevant to various diseases. For example, its ability to inhibit certain tyrosine kinases has been observed, which could make it a candidate for treating cancers that rely on these kinases for growth and survival. Furthermore, its interaction with other targets has been investigated, revealing potential applications in neurological disorders and infectious diseases.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. These studies involve rigorous testing in cell cultures and animal models to assess toxicity, pharmacokinetics, and pharmacodynamics. The compound's favorable profile in preclinical trials would be a significant milestone, paving the way for further development into a therapeutic agent. Regulatory agencies closely monitor these studies to ensure that new drugs meet stringent safety standards before being approved for clinical use.

The development of novel pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The integration of interdisciplinary approaches has accelerated the discovery and development process significantly. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, researchers can identify promising candidates more efficiently than ever before. This compound exemplifies how innovative chemical synthesis combined with advanced computational methods can lead to breakthroughs in drug discovery.

The future prospects for this compound remain promising as ongoing research continues to uncover new potential applications. Researchers are exploring ways to optimize its structure further to enhance its biological activity while minimizing side effects. Additionally, efforts are underway to develop formulations that improve its delivery and absorption in vivo. As our understanding of disease mechanisms evolves, so does our ability to design molecules that target these mechanisms more effectively.

In conclusion,1-[(4-chlorophenyl)methyl]-3-(piperidine-1-carbonyl)-1H-4lambda6,1,2-benzothiadiazine-4,4-dione (CAS No 1251550-72-7) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. With continued research and development,this compound holds great promise for improving human health through innovative drug therapies.